octaethylverdohemochrome
octaethylverdohemochrome
Brand Name:
Vulcanchem
CAS No.:
108104-02-5
VCID:
VC0010553
InChI:
InChI=1S/C35H43N4O.2C5H5N.Fe/c1-9-20-22(11-3)30-18-32-24(13-5)26(15-7)34(38-32)40-35-27(16-8)25(14-6)33(39-35)19-31-23(12-4)21(10-2)29(37-31)17-28(20)36-30;2*1-2-4-6-5-3-1;/h17-19H,9-16H2,1-8H3;2*1-5H;/q-1;;;+2
SMILES:
CCC1=C(C2=NC1=CC3=C(C(=C([N-]3)OC4=NC(=CC5=NC(=C2)C(=C5CC)CC)C(=C4CC)CC)CC)CC)CC.C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2]
Molecular Formula:
C45H53FeN6O+
Molecular Weight:
749.8 g/mol
octaethylverdohemochrome
CAS No.: 108104-02-5
Main Products
VCID: VC0010553
Molecular Formula: C45H53FeN6O+
Molecular Weight: 749.8 g/mol
| CAS No. | 108104-02-5 |
|---|---|
| Product Name | octaethylverdohemochrome |
| Molecular Formula | C45H53FeN6O+ |
| Molecular Weight | 749.8 g/mol |
| IUPAC Name | iron(2+);4,5,9,10,14,15,19,20-octaethyl-2-oxa-21,22,23-triaza-24-azanidapentacyclo[16.2.1.13,6.18,11.113,16]tetracosa-1(21),3,5,7,9,11(23),12,14,16(22),17,19-undecaene;pyridine |
| Standard InChI | InChI=1S/C35H43N4O.2C5H5N.Fe/c1-9-20-22(11-3)30-18-32-24(13-5)26(15-7)34(38-32)40-35-27(16-8)25(14-6)33(39-35)19-31-23(12-4)21(10-2)29(37-31)17-28(20)36-30;2*1-2-4-6-5-3-1;/h17-19H,9-16H2,1-8H3;2*1-5H;/q-1;;;+2 |
| Standard InChIKey | LQYBKMOQYKFLMN-UHFFFAOYSA-N |
| SMILES | CCC1=C(C2=NC1=CC3=C(C(=C([N-]3)OC4=NC(=CC5=NC(=C2)C(=C5CC)CC)C(=C4CC)CC)CC)CC)CC.C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2] |
| Canonical SMILES | CCC1=C(C2=NC1=CC3=C(C(=C([N-]3)OC4=NC(=CC5=NC(=C2)C(=C5CC)CC)C(=C4CC)CC)CC)CC)CC.C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2] |
| Synonyms | octaethylverdohaemochrome octaethylverdohemochrome |
| PubChem Compound | 3081605 |
| Last Modified | Nov 11 2021 |
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